Cas no 1335234-35-9 (3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

3,5-Bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a fluorinated heterocyclic compound characterized by its trifluoromethyl substituents and carboxylic acid functionality. This structure imparts high electronegativity and lipophilicity, making it valuable in medicinal chemistry and agrochemical applications. The presence of trifluoromethyl groups enhances metabolic stability and bioavailability, while the pyrazole core offers versatility as a building block for further derivatization. Its carboxylic acid moiety allows for straightforward functionalization, enabling the synthesis of amides, esters, and other derivatives. The compound is particularly useful in the development of pharmaceuticals, where its unique electronic properties can influence binding affinity and selectivity. Suitable for research-scale applications, it requires careful handling due to its reactive functional groups.

3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid structure

1335234-35-9 structure

Product Name:3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

CAS No:1335234-35-9

MF:C₆H₂F₆N₂O₂

MW:248.082702159882

CID:4589154

Update Time:2025-10-18

3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
- 1H-Pyrazole-4-carboxylic acid, 3,5-bis(trifluoromethyl)-
- Inchi： 1S/C6H2F6N2O2/c7-5(8,9)2-1(4(15)16)3(14-13-2)6(10,11)12/h(H,13,14)(H,15,16)
- InChI Key： FWWATELKMKWQKZ-UHFFFAOYSA-N
- SMILES： N1C(C(F)(F)F)=C(C(O)=O)C(C(F)(F)F)=N1

Experimental Properties

Density: 1.8±0.1 g/cm3
Boiling Point: 285.2±40.0 °C at 760 mmHg
Flash Point: 126.3±27.3 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,5-bis(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Pricemore >>

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